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Compound of Interest

Compound Name: Oxazine 170 perchlorate

Cat. No.: B1596106

For Researchers, Scientists, and Drug Development Professionals

Oxazine 170 perchlorate is a laser dye known for its high fluorescence efficiency.[1] While
valuable in research and development, particularly in the fabrication of polymeric optical fibers
and sensing membranes, its handling requires strict adherence to safety protocols due to its
potential hazards.[1] This guide provides an in-depth overview of the safety and handling
precautions for Oxazine 170 perchlorate, compiled from available safety data sheets and
chemical information.

Core Data Summary

Comprehensive toxicological properties of Oxazine 170 perchlorate have not been thoroughly
investigated.[2] Therefore, specific quantitative data such as LD50 and permissible exposure
limits (PELSs) are not available. The available physical, chemical, and safety data are
summarized below.

Physical and Chemical Properties
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Property Value

Chemical Formula C21H22CINsOs[1]
Molecular Weight 431.87 g/mol
Appearance Powder

Melting Point 260 °C (decomposes)
CAS Number 62669-60-7

EC Number 263-682-0

Flash Point Not applicable[1]

Hazard Identification and Precautionary Statements
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Hazard Class

Pictogram

Signal Word

Hazard
Statement

Precautionary
Statement

Skin Irritation

(Category 2)

(Exclamation

Warning

H315: Causes
skin irritation[1]

(3]

P264: Wash skin
thoroughly after
handling.[2]
P280: Wear
protective
gloves.[2]
P302+P352: IF
ON SKIN: Wash
with plenty of
water.[3]
P332+P313: If
skin irritation
occurs: Get
medical

advice/attention.

[2]

Eye Irritation
(Category 2A)

(Exclamation

Warning

H319: Causes
serious eye
irritation[1][3]

P280: Wear eye
protection/face
protection.[2]
P305+P351+P33
8. IFIN EYES:
Rinse cautiously
with water for
several minutes.
Remove contact
lenses, if present
and easy to do.
Continue rinsing.
[3] P337+P313:
If eye irritation
persists: Get
medical

advice/attention.

[2]
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Specific Target
Organ Toxicity -
Single Exposure
(Category 3),
Respiratory

System

GHSO07
(Exclamation
Mark)

Warning

H335: May
cause respiratory
irritation[1][3]

P261: Avoid
breathing dust.[2]
P271: Use only
outdoors or in a
well-ventilated
area.[2]
P304+P340: IF
INHALED:
Remove person
to fresh air and
keep comfortable
for breathing.[2]
P312: Call a
POISON
CENTER or
doctor/physician

if you feel unwell.

[2]

Experimental Protocols

Detailed experimental protocols for the toxicological assessment of Oxazine 170 perchlorate

are not publicly available. The hazard classifications are based on standardized criteria.

Handling and safety protocols are derived from safety data sheets provided by suppliers.

Mandatory Visualizations

Personal Protective Equipment (PPE) Workflow
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Required Personal Protective Equipment
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Caption: Required Personal Protective Equipment for handling Oxazine 170 perchlorate.

Accidental Spill Response Workflow
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Accidental Spill Occurs

Evacuate Personnel Ensure Adequate
to Safe Area Ventilation

Wear Appropriate PPE
(Gloves, Goggles, Respirator)

Contain Spill
(Sweep up or absorb)

Place in a Closed
Container for Disposal

Dispose of as
Hazardous Waste

Decontaminate Spill Area

Click to download full resolution via product page

Caption: Logical workflow for responding to an accidental spill of Oxazine 170 perchlorate.

Detailed Safety and Handling Precautions
Handling and Storage
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» Handling: Handle in a well-ventilated place. Wear suitable protective clothing, including
gloves and eye/face protection. Avoid contact with skin and eyes. Avoid the formation of dust
and aerosols. Use non-sparking tools and prevent fire caused by electrostatic discharge.

o Storage: Store the container tightly closed in a dry, cool, and well-ventilated place. Keep
away from foodstuff containers and incompatible materials. The storage class code is 11, for
combustible solids.[1]

First-Aid Measures

 Inhalation: If inhaled, move the person into fresh air.[2] If not breathing, give artificial
respiration and consult a physician.[2]

o Skin Contact: In case of skin contact, wash off with soap and plenty of water.[2] Consult a
physician if irritation occurs.[2]

o Eye Contact: Flush eyes with water for at least 15 minutes as a precaution.[2] Remove
contact lenses if present and easy to do.[3] Consult a physician.[2]

 Ingestion: If swallowed, rinse mouth with water.[4] Do NOT induce vomiting.[5] Call a
physician or poison control center immediately.[2]

Firefighting Measures

e Suitable Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or appropriate
foam.[5]

» Specific Hazards: During a fire, irritating and highly toxic gases may be generated by thermal
decomposition or combustion.[5]

o Protective Equipment: Wear a self-contained breathing apparatus and full protective gear.[5]

Accidental Release Measures

» Personal Precautions: Wear personal protective equipment, including gloves, eye protection,
and a dust mask.[6] Avoid dust formation and breathing dust.[6] Ensure adequate ventilation.
[6] Evacuate personnel to safe areas.[6]
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e Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains.[4]

o Containment and Cleanup: Sweep up or absorb the material and place it into a suitable,
closed container for disposal.[5]

Disposal Considerations

Dispose of surplus and non-recyclable solutions through a licensed disposal company.[2] As an
organic perchlorate salt, it may be considered an explosive risk, especially in mixtures with
oxidizable substances.[7] All disposal practices must be in accordance with federal, state, and
local regulations. Empty containers should be rinsed thoroughly, with the rinsate collected as
hazardous waste, before disposal.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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